Cas no 26369-04-0 (4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1))

• Product Name: 4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1)
• CAS No: 26369-04-0
• MF: C₂₉H₃₀ClF₃N₂O
• MW: 515.009517192841
• CID: 278637
• PubChem ID: 213457
• Update Time: 2025-04-19

4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1)
• 1-(3-benzo[b][1]benzazepin-11-ylpropyl)-4-[3-(trifluoromethyl)phenyl]piperidin-4-ol,hydrochloride
• 5-(3-(4-Hydroxy-4-m-trifluoromethylphenylpiperidino)propyl)-5H-dibenzo(b,f)azepine HCl
• 4-Piperidinol, 1-(3-(5H-dibenz(b,f)azepin-5-yl)propyl)-4-(alpha,alpha,alpha-trifluoro-m-tolyl)-, hydrochloride, ethanol
• DTXSID10180968
• 26369-04-0

• Inchi： 1S/C29H29F3N2O.ClH/c30-29(31,32)25-10-5-9-24(21-25)28(35)15-19-33(20-16-28)17-6-18-34-26-11-3-1-7-22(26)13-14-23-8-2-4-12-27(23)34;/h1-5,7-14,21,35H,6,15-20H2;1H
• InChI Key： MPDCWXMIVDTQPW-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C1(CCN(CCCN2C3C=CC=CC=3C=CC3=CC=CC=C23)CC1)O)(F)F

Computed Properties

• Exact Mass: 514.2001
• Monoisotopic Mass: 514.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Boiling Point: 601.4°Cat760mmHg
• Flash Point: 317.5°C
• PSA: 28.4